Cas no 866998-75-6 (3-Bromo-5-chloro-2-nitrotoluene)

• Product Name: 3-Bromo-5-chloro-2-nitrotoluene
• CAS No: 866998-75-6
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 5002861
• Update Time: 2025-10-29

3-Bromo-5-chloro-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2-nitrotoluene

• Inchi： 1S/C7H5BrClNO2/c1-4-2-5(9)3-6(8)7(4)10(11)12/h2-3H,1H3
• InChI Key： DUJXELXTVQTLMM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 3-Bromo-5-chloro-2-nitrotoluene

3-Bromo-5-chloro-2-nitrotoluene (CAS No. 866998-75-6)

3-Bromo-5-chloro-2-nitrotoluene, also known by its CAS number 866998-75-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of toluene, featuring bromine, chlorine, and nitro groups attached to the aromatic ring. The presence of these substituents imparts unique chemical and physical properties, making it a valuable compound for research and industrial applications.

The molecular formula of 3-Bromo-5-chloro-2-nitrotoluene is C₇H₄BrClNO₂, with a molecular weight of approximately 244.5 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point reported to be around 120°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it is poorly soluble in water. These properties make it suitable for various synthetic and analytical techniques commonly employed in organic chemistry.

The synthesis of 3-Bromo-5-chloro-2-nitrotoluene typically involves a multi-step process, starting from toluene or its derivatives. The introduction of the nitro group at the 2-position is often achieved through nitration using mixed acids (sulfuric acid and nitric acid), followed by bromination and chlorination at the respective positions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing side reactions and improving overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

3-Bromo-5-chloro-2-nitrotoluene has found applications in several areas due to its unique reactivity and structural features. In materials science, it serves as an intermediate in the synthesis of advanced polymers and high-performance materials. Its ability to undergo various substitution and addition reactions makes it a versatile building block for constructing complex molecular architectures. For instance, recent studies have highlighted its potential as a precursor for synthesizing novel pharmaceutical agents with improved bioavailability and efficacy.

In the field of environmental chemistry, 3-Bromo-5-chloro-2-nitrotoluene has been investigated for its role in degradation pathways of persistent organic pollutants (POPs). Researchers have demonstrated that under specific environmental conditions, such as UV light exposure or microbial activity, this compound can undergo transformation into less harmful byproducts. These findings contribute to our understanding of pollutant behavior in ecosystems and inform strategies for remediation efforts.

The study of 3-Bromo-5-chloro-2-nitrotoluene's electronic properties has also garnered attention in the realm of optoelectronics. Computational studies using density functional theory (DFT) have revealed that the compound exhibits favorable charge transport characteristics, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Experimental validations have confirmed these theoretical predictions, paving the way for its integration into next-generation electronic materials.

In terms of safety considerations, handling 3-Bromo-5-chloro-2-nitrotoluene requires adherence to standard laboratory protocols due to its potential hazards. The compound should be stored in a cool, dry place away from incompatible substances such as strong oxidizing agents or reducing agents. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, 3-Bromo-5-chloro-2-nitrotoluene, with its CAS number 866998-75-6, stands out as a significant compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in both academic and industrial settings.